Cas no 1361487-71-9 (3-Chloro-4-methoxy-5-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 3-Chloro-4-methoxy-5-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361487-71-9
• MF: C₁₂H₇Cl₄NO
• MW: 323.002079248428
• CID: 4968108
• Update Time: 2025-11-01

3-Chloro-4-methoxy-5-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-methoxy-5-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C12H7Cl4NO/c1-18-12-7(4-17-5-9(12)14)6-2-3-8(13)11(16)10(6)15/h2-5H,1H3
• InChI Key： ZIPPUWDLHFPHGJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=NC=C(C=1OC)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 5
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-4-methoxy-5-(2,3,4-trichlorophenyl)pyridine

3-Chloro-4-methoxy-5-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361487-71-9): An Overview of Its Properties and Applications

3-Chloro-4-methoxy-5-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361487-71-9) is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural features and potential applications. This compound is characterized by a pyridine ring substituted with a chlorine atom at the 3-position, a methoxy group at the 4-position, and a 2,3,4-trichlorophenyl group at the 5-position. The intricate arrangement of these substituents imparts distinct chemical and biological properties to the molecule.

The synthesis of 3-Chloro-4-methoxy-5-(2,3,4-trichlorophenyl)pyridine typically involves multi-step reactions, including the formation of the pyridine ring and subsequent functional group modifications. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of the final product.

In terms of physical properties, 3-Chloro-4-methoxy-5-(2,3,4-trichlorophenyl)pyridine is a solid at room temperature with a melting point ranging from 100 to 105°C. It is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various chemical reactions and analytical techniques.

The spectroscopic properties of 3-Chloro-4-methoxy-5-(2,3,4-trichlorophenyl)pyridine have been extensively studied using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. The NMR spectrum reveals distinct signals corresponding to the methoxy group and the aromatic protons of the trichlorophenyl substituent. The MS data provide valuable information about the molecular weight and fragmentation patterns, which are crucial for structural elucidation.

In biological research, 3-Chloro-4-methoxy-5-(2,3,4-trichlorophenyl)pyridine has shown promising activity in several areas. One notable application is its use as an intermediate in the synthesis of pharmaceutical compounds. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. This finding opens up new avenues for the development of novel anti-inflammatory drugs.

Beyond pharmaceutical applications, 3-Chloro-4-methoxy-5-(2,3,4-trichlorophenyl)pyridine has also been explored for its potential use in agrochemicals. Research conducted at a leading agricultural institute revealed that this compound displays significant herbicidal activity against various weed species. The mechanism of action involves disrupting cell membrane integrity and inhibiting photosynthesis in target plants. These findings suggest that it could be a valuable component in developing environmentally friendly herbicides.

Safety and environmental considerations are paramount when handling compounds like 3-Chloro-4-methoxy-5-(2,3,4-trichlorophenyl)pyridine. Proper personal protective equipment (PPE) should be used during synthesis and handling to prevent skin contact and inhalation. Additionally, waste disposal should follow local regulations to minimize environmental impact.

In conclusion, 3-Chloro-4-methoxy-5-(2,3,4-trichlorophenyl)pyridine (CAS No. 1361487-71-9) is a versatile compound with diverse applications in chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for further investigation and development into novel therapeutic agents and agrochemicals. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action.